N-[(6-Methoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide

• IUPAC Name: N-[(6-methoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-22-14-7-6-11(8-17-14)9-18-16(21)15-12-4-2-3-5-13(12)19-10-20-15/h6-8,10H,2-5,9H2,1H3,(H,18,21)
• InChI Key: LPOYGOGFEAAJNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)CNC(=O)C2=NC=NC3=C2CCCC3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• CAS No.: 2415521-03-6

Description

Synthesis Analysis

The synthesis of this compound can be achieved through several steps. The first step involves the reaction of 2-methoxypyridine-3-carboxylic acid with 2-amino-6-methyl-3-methoxypyridine in the presence of a coupling agent such as EDCI or DCC. The intermediate from this step is then reacted with formaldehyde and hydrogen cyanide in the presence of a base such as sodium methoxide or potassium carbonate to form the final product. The final product can be purified by recrystallization or column chromatography.

Molecular Structure Analysis

The molecular structure of this compound is complex and detailed analysis would require advanced computational and theoretical chemistry investigations. The compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve several enzymes and signaling pathways. It has been found to inhibit the activity of protein kinase C, which plays a role in cell growth and proliferation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 138.17. It is a liquid at room temperature and should be stored in a dark place, under inert atmosphere, and in a freezer under -20C.

Mechanism of Action

The mechanism of action of this compound is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in cells. It has been found to inhibit the activity of protein kinase C, which plays a role in cell growth and proliferation.

Safety and Hazards

The safety information for this compound includes several hazard statements: H301, H315, H318, H335. These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.